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Get Quote

Carzenide Basic Data

Property Value

Synonyms 4-Sulfamoylbenzoic acid [1]

Molecular Formula C₇H₇NO₄S [1]

CAS No. 138-41-0 [1]

Molecular Weight 201.20 g/mol [1]

Biological Target Carbonic Anhydrase II (CAII) [1]

Mechanism of Action Competitive inhibitor [1]

Purity 99.45% [1]

Primary Research Areas Epilepsy, Cervical Cancer [1]

Suggested Experimental Guidance
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Since detailed protocols were not available, here are methodologies compiled from the supplier's data and

general best practices.

In Vitro Cell Culture Assay: The supplier mentions an experiment in HeLa cells (a cervical cancer
cell line). Carzenide (100 μM) was used with a 2-hour pretreatment to inhibit cellular CAII activity,

which was detected using a fluorescent probe (FMRs-CA) [1]. You could design an assay to measure
changes in intracellular pH or CA activity following this pretreatment protocol.

Stock Solution Preparation: Carzenide is soluble in DMSO. A typical 10 mM stock can be prepared
by dissolving 2.01 mg of Carzenide in 1 mL of DMSO. For a 50 mM stock, dissolve 10.05 mg in 1 mL

of DMSO [1]. Always confirm the solubility of your specific batch.
In Vivo Administration: For animal studies, the supplier suggests dissolving the DMSO stock

solution further in a saline solution containing 20% SBE-β-CD to improve solubility and tolerability for
injection [1].

Experimental Workflow Diagram

The following diagram outlines a general logical workflow for initiating experiments with Carzenide, based

on the available information.
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Diagram 1: A general workflow for initiating experiments with Carzenide.

Potential FAQs & Troubleshooting

Based on common laboratory challenges, here are potential FAQs that could be included in your support

center.

Q1: What is the recommended storage condition for Carzenide?

A: Carzenide should be stored as a powder at -20°C for long-term stability (2-3 years). Once
dissolved in DMSO, store the stock solution at -80°C for up to 2 years or -20°C for 1 year, and

avoid repeated freeze-thaw cycles [1].
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Q2: The compound does not seem to be active in my assay. What could be wrong?

A: First, verify the integrity of your stock solution after long-term storage. Ensure you are using
the correct biological model, as Carzenide is a specific inhibitor of CAII [1]. Re-optimize the

pretreatment time and concentration, starting with the referenced 100 μM for 2 hours [1].

Q3: What should I do if I observe unexpected toxicity in my cell culture?

A: This could indicate solvent toxicity. Ensure that the final concentration of DMSO in your cell

culture media does not exceed 0.1-0.5%. Run a control group with the same amount of DMSO
to isolate the effect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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